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Compound of Interest

Compound Name: Myristic acid-13C3

Cat. No.: B12417189

This guide provides a detailed analysis of the molecular weight of Myristic acid-13C3, a stable
isotope-labeled form of myristic acid. This information is crucial for researchers in drug
development and metabolic studies who utilize isotopic labeling for tracing and quantification.

Understanding Myristic Acid

Myristic acid, systematically known as tetradecanoic acid, is a saturated fatty acid with the
chemical formula C14H2802.[1][2][3] It is a common constituent of many animal and vegetable
fats. The average molecular weight of naturally occurring myristic acid is approximately 228.37
g/mol .[4][5][6][7][8]

The Role of Carbon-13 Isotopes

Carbon-13 (13C) is a stable, non-radioactive isotope of carbon, containing six protons and
seven neutrons.[9][10] This gives it an atomic mass of approximately 13 amu.[11] In contrast,
the more abundant carbon-12 (12C) has six protons and six neutrons, with an atomic mass of
exactly 12 amu. The precise atomic mass of carbon-13 is 13.003354835 Da.[9][12][13] The
incorporation of 13C atoms into a molecule increases its molecular weight, allowing it to be
distinguished from its unlabeled counterpart by mass spectrometry.

Calculating the Molecular Weight of Myristic Acid-
13C3
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To determine the molecular weight of Myristic acid-13C3, three carbon-12 atoms in the
myristic acid molecule are replaced with three carbon-13 atoms. This substitution results in a
precise mass increase.

The calculation of the monoisotopic mass, which is the mass of a molecule calculated using the
exact masses of the most abundant isotopes of its constituent elements, provides the most
accurate molecular weight for a specific isotopic composition.

Data for Molecular Weight Calculation

Standard Molecular Average Molecular Monoisotopic Mass

Component .

Formula Weight ( g/mol ) (Da)
Myristic Acid C14H2802 228.37 228.20893
Myristic Acid-13C3 13C3C11H2802 Not Applicable 231.21896
Isotope Exact Atomic Mass (Da)
12C 12.000000000
13C 13.003354835
1H 1.007825032
160 15.994914620

The monoisotopic mass of standard myristic acid (C14H2802) is calculated as: (14 *
12.000000000) + (28 * 1.007825032) + (2 * 15.994914620) = 228.20893 Da

For Myristic acid-13C3, three 12C atoms are replaced by three 13C atoms. The change in
mass is: 3 * (13.003354835 Da - 12.000000000 Da) = 3.010064505 Da

Therefore, the monoisotopic mass of Myristic acid-13C3 is: 228.20893 Da + 3.010064505 Da
= 231.218994505 Da

For practical laboratory purposes, the molecular weight is often rounded. The average
molecular weight of Myristic acid-13C3 would be approximately 231.40 g/mol .
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Logical Workflow for Molecular Weight
Determination

The process of calculating the molecular weight of an isotopically labeled compound follows a

clear logical progression. This can be visualized as follows:

Workflow for Calculating Molecular Weight of Myristic Acid-13C3

Identify Standard Molecule: Identify Isotopic Label:
Myristic Acid (C14H2802) Carbon-13 (13C)

Define Isotopic Substitution: Determine Mass of 12C and 13C
3x12C->3x13C (12.000 Da and 13.00335 Da)

Determine Standard
Molecular Weight Calculate Mass Difference:
(Avg: ~228.37 g/mol) 3 * (Mass of 13C - Mass of 12C)

(Mono: 228.20893 Da)

Calculate Final Molecular Weight:

Standard MW + Mass Difference
(Mono: ~231.219 Da)

Click to download full resolution via product page

Caption: Calculation workflow for Myristic Acid-13C3 molecular weight.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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